Cas no 333409-31-7 (1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis-)

1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis- structure
333409-31-7 structure
Product Name:1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis-
CAS No:333409-31-7
MF:C7H8N4O2S2
MW:244.294017791748
CID:1456428
PubChem ID:2729453
Update Time:2025-04-20

1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis-
    • BDBM50304608
    • HMS1530B17
    • HMS2806B14
    • CAY10761
    • 5,5'-(Propane-1,3-diyl)bis(1,3,4-oxadiazole-2(3H)-thione)
    • 5,5''-(propane-1,3-diyl)bis(1,3,4-oxadiazole-2(3H)-thione)
    • MLS000861518
    • SMR000460302
    • BRD-K61316937-001-01-7
    • 5,5'-(1,3-propanediyl)bis-1,3,4-oxadiazole-2(3H)-thione
    • 333409-31-7
    • Oprea1_252534
    • SCHEMBL21377060
    • CHEMBL594067
    • Bis(1,3,4-oxadiazol-2-propyl)-5-thione
    • 5-[3-(5-mercapto-1,3,4-oxadiazol-2-yl)propyl]-1,3,4-oxadiazole-2-thiol
    • NCGC00176093-01
    • 5-[3-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)propyl]-3H-1,3,4-oxadiazole-2-thione
    • Maybridge4_003207
    • SCHEMBL983438
    • AKOS040756061
    • Inchi: 1S/C7H8N4O2S2/c14-6-10-8-4(12-6)2-1-3-5-9-11-7(15)13-5/h1-3H2,(H,10,14)(H,11,15)
    • InChI Key: XQFRUIPQODDPMN-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CCCC2=NNC(O2)=S)O1

Computed Properties

  • Exact Mass: 244.00904
  • Monoisotopic Mass: 244.00886786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 67.24

1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis- Pricemore >>

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